Cas no 59100-95-7 (4-(10-Undecenyloxy)benzenecarboxylic acid)

• Product Name: 4-(10-Undecenyloxy)benzenecarboxylic acid
• CAS No: 59100-95-7
• MF: C₁₈H₂₆O₃
• MW: 290.397245883942
• CID: 339834
• Update Time: 2025-10-16

4-(10-Undecenyloxy)benzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(10-undecenyloxy)-
• 4-undec-10-enoxybenzoic acid
• 4-(10-Undecenyloxy)benzenecarboxylic acid

• Inchi： 1S/C18H26O3/c1-2-3-4-5-6-7-8-9-10-15-21-17-13-11-16(12-14-17)18(19)20/h2,11-14H,1,3-10,15H2,(H,19,20)
• InChI Key： AWUMMWYGOIPYOJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CCCCCCCCCC=C

Computed Properties

• Exact Mass: 290.18828

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(10-Undecenyloxy)benzenecarboxylic acid

Benzoic acid, 4-(10-undecenyloxy)-: A Comprehensive Overview

Benzoic acid, 4-(10-undecenyloxy)-, also known by its CAS number 59100-95-7, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals and biotechnology. This compound belongs to the family of benzoic acids, which are characterized by their benzene ring fused with a carboxylic acid group. The addition of the 10-undecenyloxy substituent introduces unique properties that make this compound particularly interesting for research and potential therapeutic applications.

The structure of Benzoic acid, 4-(10-undecenyloxy)- features a benzoic acid core with an alkoxy group attached at the para position. The alkoxy chain is specifically a 10-undecenyloxy group, which consists of an undecene chain (11 carbons) substituted at the 10th carbon. This long-chain substituent imparts amphiphilic properties to the molecule, combining hydrophilicity from the carboxylic acid and hydrophobicity from the alkyl chain. Such a structure is highly relevant in drug delivery systems, where amphiphilic molecules are often utilized as surfactants or components of lipid-based formulations.

Recent studies have highlighted the potential of Benzoic acid derivatives, including 4-(10-undecenyloxy)-benzoic acid, in various biomedical applications. One area of active research is their role in cancer therapy. The hydrophobic nature of the undecenyloxy chain allows for increased solubility in lipid-rich environments, such as cell membranes, while the carboxylic acid group can participate in hydrogen bonding and potentially interact with cellular components. These properties make this compound a promising candidate for targeted drug delivery, where drugs need to be encapsulated and delivered specifically to diseased cells.

In addition to its potential in oncology, Benzoic acid, 4-(10-undecenyloxy)- has been explored for its effects on inflammation and immune modulation. Preclinical studies suggest that the compound may exhibit anti-inflammatory properties by modulating signaling pathways involved in inflammation. This is particularly promising given the growing interest in precision medicine, where therapies are tailored to individual patient needs based on genetic, environmental, and lifestyle factors.

The synthesis of Benzoic acid, 4-(10-undecenyloxy)- is another area that has seen advancements. Traditional methods involve multi-step organic syntheses, but recent innovations in green chemistry have led to more efficient and sustainable pathways. For instance, the use of catalysts such as enzymes or metal-organic frameworks (MOFs) has streamlined the synthesis process, reducing both time and environmental impact. These developments are crucial for scaling up production to meet potential demand in pharmaceutical and biotechnological applications.

Another key aspect of this compound is its biocompatibility. Due to its amphiphilic nature, it has shown promise as a component of nanomedicine, where it can be used to stabilize lipid nanoparticles or micelles. Such formulations are essential for delivering drugs that are otherwise difficult to administer due to poor solubility or instability in physiological environments. The ability of Benzoic acid, 4-(10-undecenyloxy)- to form stable nanostructures makes it a valuable tool in the development of next-generation drug delivery systems.

Recent advancements in molecular modeling and computational chemistry have also contributed to our understanding of this compound. By using software tools, researchers can simulate the interaction of Benzoic acid, 4-(10-undecenyloxy)- with biological targets such as enzymes, receptors, or DNA. These simulations provide insights into potential mechanisms of action and help guide experimental designs for in vitro and in vivo studies. This integration of computational methods has significantly accelerated the discovery process in drug development.

Furthermore, the compound's role in cosmeceuticals cannot be overlooked. Its unique structure makes it a candidate for formulations aimed at improving skin permeability or targeting dermal conditions. For instance, its amphiphilic properties could enhance the penetration of active ingredients into the epidermis, while its anti-inflammatory effects might address conditions such as acne or eczema. The cosmeceutical industry is increasingly turning to compounds like Benzoic acid derivatives to develop more effective and safe skincare products.

In conclusion, Benzoic acid, 4-(10-undecenyloxy)-, with its CAS number 59100-95-7, represents a valuable asset in the biomedical field. Its versatile structure, combining hydrophilic and hydrophobic elements, enables a wide range of applications from drug delivery to inflammation modulation. As research continues to uncover new properties and applications, this compound is poised to play an even more significant role in advancing therapeutic strategies and biotechnological innovations.